N-(2-ethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(2-ethylphenyl)-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H19N3O/c1-3-15-9-7-8-12-18(15)21-19(23)17-13-20-22(14(17)2)16-10-5-4-6-11-16/h4-13H,3H2,1-2H3,(H,21,23)
• InChI Key: GMEPZOAMZTTWBD-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C
• solubility: 45.8 [ug/mL]

Description

N-(2-ethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide, commonly known as EMPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMPC is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of EMPC is not fully understood, but it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. EMPC has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins, making it a potential treatment for cancer metastasis.
Biochemical and Physiological Effects
EMPC has been found to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. EMPC has been shown to inhibit the production of prostaglandins and MMPs, which are involved in inflammation and cancer metastasis, respectively. In addition, EMPC has been found to protect neurons from oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EMPC has several advantages for lab experiments, including its high solubility in water and its stability under physiological conditions. However, EMPC also has some limitations, including its low bioavailability and its potential toxicity at high doses.

Future Directions

There are several future directions for research on EMPC, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, such as cardiovascular disease, and the study of its mechanism of action at the molecular level. In addition, the development of EMPC derivatives with improved bioavailability and reduced toxicity could lead to the development of more effective treatments for various diseases.

Synthesis Methods

EMPC can be synthesized using various methods, including the reaction of 2-ethylbenzaldehyde and acetophenone with hydrazine hydrate and acetic acid, followed by reaction with 4-chlorobenzoyl chloride and triethylamine. Another method involves the reaction of 2-ethylbenzaldehyde and acetophenone with hydrazine hydrate and acetic acid, followed by reaction with 4-nitrobenzoyl chloride and triethylamine. Both methods yield EMPC as a white crystalline solid with a melting point of 174-176°C.

Scientific Research Applications

EMPC has been extensively studied for its potential applications in various fields, including cancer research, inflammation, and neurological disorders. In cancer research, EMPC has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. EMPC has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. In addition, EMPC has been studied for its potential neuroprotective effects, making it a possible treatment for neurological disorders such as Alzheimer's disease.